Cas no 2098005-12-8 (3a-(Methoxymethyl)octahydro-1H-isoindole)

• Product Name: 3a-(Methoxymethyl)octahydro-1H-isoindole
• CAS No: 2098005-12-8
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 4775556
• Update Time: 2023-08-17

3a-(Methoxymethyl)octahydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 3a-(methoxymethyl)octahydro-1H-isoindole
• 3a-(Methoxymethyl)octahydro-1H-isoindole

• Inchi： 1S/C10H19NO/c1-12-8-10-5-3-2-4-9(10)6-11-7-10/h9,11H,2-8H2,1H3
• InChI Key： VBVNSTXPLGCNET-UHFFFAOYSA-N
• SMILES： O(C)CC12CNCC1CCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3